N-{4-[(2,6-dimethoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide

• Molecular Formula: C21H20N2O5S
• Molecular Weight: 412.5 g/mol
• IUPAC Name: N-[4-[(2,6-dimethoxybenzoyl)amino]-2-methoxyphenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C21H20N2O5S/c1-26-15-6-4-7-16(27-2)19(15)21(25)22-13-9-10-14(17(12-13)28-3)23-20(24)18-8-5-11-29-18/h4-12H,1-3H3,(H,22,25)(H,23,24)
• InChI Key: WPADGGKBFIANAB-UHFFFAOYSA-N
• SMILES: COC1=C(C(=CC=C1)OC)C(=O)NC2=CC(=C(C=C2)NC(=O)C3=CC=CS3)OC

Description

N-{4-[(2,6-dimethoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide, also known as DT-13, is a novel compound that has gained attention in the scientific community due to its potential therapeutic applications. DT-13 is a synthetic compound that has been synthesized using various methods, and its mechanism of action has been extensively studied.

Mechanism of Action

The mechanism of action of N-{4-[(2,6-dimethoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide is not fully understood, but it has been found to target multiple pathways involved in cancer cell growth and inflammation. N-{4-[(2,6-dimethoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide has been shown to inhibit the Akt/mTOR pathway, which is involved in cell proliferation and survival. It has also been found to inhibit the NF-κB pathway, which plays a role in inflammation and cancer cell growth. In addition, N-{4-[(2,6-dimethoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide has been shown to inhibit the expression of VEGF, which is involved in angiogenesis.
Biochemical and Physiological Effects:
N-{4-[(2,6-dimethoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide has been found to have several biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, which is a process of programmed cell death. N-{4-[(2,6-dimethoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide has also been found to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis. In addition, N-{4-[(2,6-dimethoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide has been found to reduce the production of reactive oxygen species, which play a role in inflammation and cancer development.

Advantages and Limitations for Lab Experiments

N-{4-[(2,6-dimethoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized using various methods. It is also stable and can be stored for long periods of time. However, N-{4-[(2,6-dimethoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide has some limitations for lab experiments. It is a relatively new compound, and its mechanism of action is not fully understood. In addition, its efficacy and toxicity in vivo have not been fully evaluated.

Future Directions

There are several future directions for research on N-{4-[(2,6-dimethoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to evaluate its efficacy and toxicity in vivo using animal models. In addition, it would be interesting to investigate the potential of N-{4-[(2,6-dimethoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide as a combination therapy with other anticancer drugs. Lastly, it would be beneficial to explore the potential of N-{4-[(2,6-dimethoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide as a therapeutic agent for other diseases, such as inflammatory diseases.

Synthesis Methods

N-{4-[(2,6-dimethoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide has been synthesized using various methods, including solid-phase synthesis, solution-phase synthesis, and microwave-assisted synthesis. The most commonly used method for synthesizing N-{4-[(2,6-dimethoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide is solid-phase synthesis. In this method, N-{4-[(2,6-dimethoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide is synthesized on a solid support using various reagents and solvents. The synthesis process involves several steps, including protection and deprotection of functional groups, coupling reactions, and purification steps.

Scientific Research Applications

N-{4-[(2,6-dimethoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide has been extensively studied for its potential therapeutic applications. It has been found to have anticancer, anti-inflammatory, and anti-angiogenic properties. N-{4-[(2,6-dimethoxybenzoyl)amino]-2-methoxyphenyl}-2-thiophenecarboxamide has been shown to inhibit the growth of various cancer cells, including breast cancer, lung cancer, and liver cancer cells. It has also been found to inhibit the production of pro-inflammatory cytokines and chemokines, which play a role in the development of various inflammatory diseases.